Cas no 89863-05-8 (2H-1,3-Diazepine-2-thione, 1,3-diethylhexahydro-)

• Product Name: 2H-1,3-Diazepine-2-thione, 1,3-diethylhexahydro-
• CAS No: 89863-05-8
• MF: C₉H₁₈N₂S
• MW: 186.317620754242
• CID: 586815
• PubChem ID: 13131334
• Update Time: 2025-04-19

2H-1,3-Diazepine-2-thione, 1,3-diethylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Diazepine-2-thione, 1,3-diethylhexahydro-
• 1,3-diethyl-1,3-diazepane-2-thione
• 89863-05-8
• DTXSID90520848

• Inchi： 1S/C9H18N2S/c1-3-10-7-5-6-8-11(4-2)9(10)12/h3-8H2,1-2H3
• InChI Key： OKPONXKBENPHDM-UHFFFAOYSA-N
• SMILES： S=C1N(CC)CCCCN1CC

Computed Properties

• Exact Mass: 186.11906976g/mol
• Monoisotopic Mass: 186.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,3-diazepanes